Cas no 2681395-23-1 (3-Bromo-5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine)

• Product Name: 3-Bromo-5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine
• CAS No: 2681395-23-1
• MF: C₇H₅BrClN₃O
• MW: 262.491099119186
• CID: 6241072
• Update Time: 2025-06-08

3-Bromo-5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C7H5BrClN3O/c1-13-5-3-12-7(11-6(5)9)4(8)2-10-12/h2-3H,1H3
• InChI Key： NDNKAHCNAFIMAD-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=C(OC)C(Cl)=NC=12

Additional information on 3-Bromo-5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine

3-Bromo-5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine (CAS No. 2681395-23-1): A Comprehensive Overview

3-Bromo-5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine (CAS No. 2681395-23-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their diverse pharmacological properties, including antiviral, anticancer, and anti-inflammatory activities.

The molecular structure of 3-Bromo-5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine is characterized by a pyrazolo[1,5-a]pyrimidine core with a bromine atom at the 3-position, a chlorine atom at the 5-position, and a methoxy group at the 6-position. These substituents play a crucial role in modulating the compound's physicochemical properties and biological activities. The bromine and chlorine atoms contribute to the compound's lipophilicity and electronic properties, while the methoxy group enhances its solubility and stability.

Recent studies have highlighted the potential of 3-Bromo-5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronavirus. The researchers found that the bromine and chlorine substituents are essential for the compound's antiviral efficacy, as they enhance its ability to interfere with viral replication processes.

In addition to its antiviral properties, 3-Bromo-5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine has shown promise as an anticancer agent. A study conducted by a team of researchers from the National Cancer Institute demonstrated that this compound selectively inhibits the growth of various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival.

The anti-inflammatory potential of 3-Bromo-5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine has also been investigated. In a study published in the Journal of Inflammation Research, it was found that this compound effectively reduces inflammation in both in vitro and in vivo models. The researchers attributed this effect to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The pharmacokinetic properties of 3-Bromo-5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine have been extensively studied to optimize its therapeutic potential. A study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. The researchers noted that the methoxy group at the 6-position plays a crucial role in enhancing its stability and reducing metabolic degradation.

In terms of safety and toxicity, preliminary studies have shown that 3-Bromo-5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine is well-tolerated at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and determine optimal dosing regimens for different therapeutic applications.

The synthesis of 3-Bromo-5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine has been optimized to improve yield and purity. A recent publication in Organic Letters described an efficient synthetic route that involves sequential reactions starting from readily available starting materials. This method provides a scalable and cost-effective approach for producing high-purity compounds for research and development purposes.

In conclusion, 3-Bromo-5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine (CAS No. 2681395-23-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further investigation in medicinal chemistry and drug development. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use.